Cas no 1031257-18-7 (1-(isocyanomethyl)-2,3-dimethoxybenzene)

• Product Name: 1-(isocyanomethyl)-2,3-dimethoxybenzene
• CAS No: 1031257-18-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6180144
• PubChem ID: 4979901
• Update Time: 2025-05-19

1-(isocyanomethyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanomethyl)-2,3-dimethoxybenzene
• 1031257-18-7
• SCHEMBL2558278
• EN300-1857637
• AKOS006286493

• Inchi： 1S/C10H11NO2/c1-11-7-8-5-4-6-9(12-2)10(8)13-3/h4-6H,7H2,2-3H3
• InChI Key： ROLISQAFJACPTO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C[N+]#[C-])OC

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 22.8Ų

Additional information on 1-(isocyanomethyl)-2,3-dimethoxybenzene

Introduction to 1-(isocyanomethyl)-2,3-dimethoxybenzene (CAS No. 1031257-18-7)

1-(isocyanomethyl)-2,3-dimethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1031257-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural motif with an isocyanomethyl group attached to a dimethoxy-substituted benzene ring, presents intriguing opportunities for synthetic applications and biological exploration.

The molecular structure of 1-(isocyanomethyl)-2,3-dimethoxybenzene consists of a benzene core substituted at the 2 and 3 positions with methoxy groups (-OCH₃), and an isocyanomethyl (-N=CCH₃) functional group at the 1 position. This arrangement confers distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The presence of the isocyanomethyl group particularly underscores its potential utility in forming covalent bonds with nucleophiles, including amines, alcohols, and thiols, facilitating the construction of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic scaffolds. 1-(isocyanomethyl)-2,3-dimethoxybenzene aligns with this trend, as its structural features suggest potential applications in drug discovery. The dimethoxy substituents on the benzene ring can modulate electronic properties and influence interactions with biological targets, while the isocyanomethyl group serves as a reactive handle for further functionalization. Such characteristics make it a valuable building block for designing novel therapeutic agents.

One of the most compelling aspects of 1-(isocyanomethyl)-2,3-dimethoxybenzene is its role in polymer chemistry. Isocyanides are well-known precursors to polyurethanes and other polymeric materials due to their ability to undergo cycloaddition reactions and polymerization processes. The incorporation of this compound into polymer formulations could lead to advanced materials with tailored properties, such as enhanced thermal stability or biodegradability. Recent studies have explored the use of isocyanide-based monomers in creating stimuli-responsive polymers, which could find applications in drug delivery systems or smart materials.

The synthesis of 1-(isocyanomethyl)-2,3-dimethoxybenzene represents another area of active research. While direct methods for introducing an isocyanomethyl group onto an aromatic ring are limited, strategic functionalization approaches have been developed. For instance, nucleophilic substitution followed by deprotection or metal-catalyzed cross-coupling reactions represent viable pathways to access this compound. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

Beyond its synthetic utility, 1-(isocyanomethyl)-2,3-dimethoxybenzene has attracted attention for its potential biological activity. Computational modeling studies have suggested that derivatives of this compound may interact with specific enzymes or receptors involved in metabolic pathways. For example, modifications at the isocyanomethyl or dimethoxy positions could alter binding affinities and selectivity profiles. Such insights are crucial for designing molecules with improved pharmacological properties. Experimental validation through high-throughput screening or structure-activity relationship (SAR) studies would further elucidate its therapeutic potential.

The environmental impact of using 1-(isocyanomethyl)-2,3-dimethoxybenzene also warrants consideration. As interest in sustainable chemistry grows, researchers are evaluating the biodegradability and toxicity profiles of novel compounds like this one. Green chemistry principles suggest that optimizing synthetic routes to minimize waste and hazardous byproducts would enhance the compound's appeal for industrial applications. Additionally, exploring biodegradable alternatives or catalysts could reduce environmental burdens associated with its production and use.

In conclusion,1-(isocyanomethyl)-2,3-dimethoxybenzene (CAS No. 1031257-18-7) stands out as a multifaceted compound with implications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative synthetic strategies and functional material design. As research continues to uncover new applications and refine production methods，this compound will likely remain at the forefront of scientific inquiry，driving advancements in both academia and industry.